Cas no 1516951-37-3 (2-fluoro-3-(3-fluorophenyl)propanoic acid)

• Product Name: 2-fluoro-3-(3-fluorophenyl)propanoic acid
• CAS No: 1516951-37-3
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5577150
• Update Time: 2025-06-08

2-fluoro-3-(3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α,3-difluoro-
• 2-fluoro-3-(3-fluorophenyl)propanoic acid

• Inchi： 1S/C9H8F2O2/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5H2,(H,12,13)
• InChI Key： UATNPIQCEUNXQL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1)C(F)C(=O)O

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 276.8±30.0 °C(Predicted)
• pka: 2.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-fluoro-3-(3-fluorophenyl)propanoic acid

Comprehensive Overview of 2-Fluoro-3-(3-fluorophenyl)propanoic Acid (CAS No. 1516951-37-3)

2-Fluoro-3-(3-fluorophenyl)propanoic acid (CAS No. 1516951-37-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-substituted phenyl and propanoic acid backbone, is a versatile intermediate in synthetic chemistry. Its molecular structure, featuring two fluorine atoms at strategic positions, enhances its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, owing to its ability to modulate pharmacokinetic properties.

The growing demand for fluorinated compounds in modern chemistry has placed 2-fluoro-3-(3-fluorophenyl)propanoic acid at the forefront of innovation. Fluorination is a key strategy in medicinal chemistry, as it improves metabolic stability, bioavailability, and binding affinity. This compound’s dual-fluorine configuration aligns with current trends in the development of next-generation therapeutics, including protease inhibitors and kinase modulators. Its CAS No. 1516951-37-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in synthetic chemistry is the green synthesis of fluorinated compounds. 2-Fluoro-3-(3-fluorophenyl)propanoic acid can be synthesized using environmentally friendly methods, such as catalytic fluorination or microwave-assisted reactions. These approaches reduce waste and energy consumption, addressing the global push for sustainable chemistry. Additionally, its potential applications in biodegradable materials and crop protection agents make it a subject of interest for eco-conscious industries.

From a commercial perspective, 2-fluoro-3-(3-fluorophenyl)propanoic acid is valued for its scalability and compatibility with high-throughput screening platforms. Pharmaceutical companies are exploring its derivatives for central nervous system (CNS) drugs and anti-inflammatory agents, leveraging its fluorine-enhanced properties. The compound’s CAS No. 1516951-37-3 is often associated with patents and peer-reviewed studies, underscoring its intellectual property potential.

In analytical chemistry, the characterization of 2-fluoro-3-(3-fluorophenyl)propanoic acid involves advanced techniques like NMR spectroscopy and mass spectrometry. These methods confirm its purity and structural integrity, which are critical for regulatory compliance and industrial applications. The compound’s stable isotopic labeling variants are also gaining traction in metabolomics and proteomics research, enabling precise tracking in biological systems.

Looking ahead, the versatility of 2-fluoro-3-(3-fluorophenyl)propanoic acid ensures its continued relevance in scientific advancements. Whether as a pharmaceutical intermediate or a material science component, its fluorinated architecture offers unparalleled opportunities for innovation. As researchers uncover new synthetic routes and applications, this compound will remain a cornerstone of fluorine chemistry and beyond.